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Compound of Interest

Compound Name: Oxazine 170 perchlorate

Cat. No.: B1596106 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Oxazine 170 perchlorate is a fluorescent dye characterized by its emission in the deep-red

region of the spectrum. Its favorable photophysical properties, including a high fluorescence

quantum yield and excellent thermal stability, make it a candidate for various applications in

fluorescence imaging and laser systems. While extensively used as a laser dye[1], its

application in biological labeling and tracking is an emerging area. These notes provide an

overview of Oxazine 170 perchlorate's properties and protocols for its use in labeling and

tracking biological samples.

Physicochemical and Spectroscopic Properties
A summary of the key properties of Oxazine 170 perchlorate is presented below. This data is

essential for designing experiments and selecting appropriate instrumentation.
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Property Value Reference

Molecular Formula C₂₁H₂₂ClN₃O₅ [1]

Molecular Weight 431.87 g/mol [1]

Form Powder [1]

Absorption Maximum (λabs) 621 - 624 nm [1][2]

Emission Maximum (λem) ~645 nm [3]

Molar Extinction Coefficient
83,000 cm⁻¹M⁻¹ at 613.3 nm

(in Methanol)
[4]

Fluorescence Quantum Yield

(Φ)
0.63 (in Methanol) [4]

Recommended Storage

Stock solutions: -20°C for 1

month or -80°C for 6 months

(protect from light and

moisture)

[3]

Experimental Protocols
The following protocols provide a starting point for using Oxazine 170 perchlorate in biological

applications. Optimization for specific cell types and experimental conditions is highly

recommended.

Protocol 1: Preparation of Oxazine 170 Perchlorate
Stock Solution
This protocol outlines the preparation of a concentrated stock solution, which can be diluted to

the desired working concentration for labeling experiments.

Materials:

Oxazine 170 perchlorate powder

Dimethyl sulfoxide (DMSO), anhydrous
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Microcentrifuge tubes

Vortex mixer

Procedure:

Bring the Oxazine 170 perchlorate powder to room temperature before opening to prevent

moisture condensation.

Prepare a 1 mM stock solution by dissolving 0.432 mg of Oxazine 170 perchlorate in 1 mL

of anhydrous DMSO.

Vortex thoroughly until the dye is completely dissolved.

Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

Store the aliquots at -20°C or -80°C, protected from light.[3]
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Workflow for Stock Solution Preparation

Start

Weigh Oxazine 170
Perchlorate Powder

Dissolve in Anhydrous DMSO
to a Concentration of 1 mM

Vortex to Ensure
Complete Dissolution

Aliquot into Smaller Volumes

Store at -20°C or -80°C,
Protected from Light

End

Click to download full resolution via product page

Workflow for preparing Oxazine 170 perchlorate stock solution.

Protocol 2: Live Cell Labeling and Imaging
This protocol provides a general procedure for staining live cells. The optimal concentration

and incubation time should be determined empirically.
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Important Considerations:

A study on the related compound, Oxazine 4-perchlorate, on U87 human-derived glioma

cells indicated that concentrations below 100 µM can be considered safe.[5][6] However,

cytotoxicity should be assessed for each cell line and experimental condition.

Start with a working concentration in the range of 1-10 µM and optimize as needed.

Materials:

Cells cultured on glass-bottom dishes or coverslips

Complete cell culture medium

Phosphate-buffered saline (PBS) or other balanced salt solution

1 mM Oxazine 170 perchlorate stock solution

Fluorescence microscope with appropriate filter sets (e.g., Cy5)

Procedure:

Cell Preparation: Culture cells to the desired confluency on a suitable imaging vessel.

Staining Solution Preparation: Dilute the 1 mM Oxazine 170 perchlorate stock solution in

pre-warmed complete culture medium to the desired final working concentration (e.g., 5 µM).

Cell Staining: Remove the culture medium from the cells and add the staining solution.

Incubation: Incubate the cells for 15-30 minutes at 37°C in a CO₂ incubator. The optimal time

may vary.

Washing: Remove the staining solution and wash the cells two to three times with pre-

warmed PBS or culture medium to remove unbound dye.

Imaging: Add fresh, pre-warmed culture medium or an appropriate imaging buffer to the

cells. Image the stained cells using a fluorescence microscope with excitation and emission

filters suitable for the far-red spectrum (e.g., excitation ~620 nm, emission ~650 nm).
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Workflow for Live Cell Labeling and Imaging

Start: Culture Cells on
Imaging-Compatible Vessel

Prepare Staining Solution
(e.g., 1-10 µM in Medium)

Incubate Cells with
Staining Solution (15-30 min)

Wash Cells 2-3x with
PBS or Medium

Add Fresh Medium or
Imaging Buffer

Image with Fluorescence Microscope
(e.g., Cy5 Filter Set)

End
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General workflow for labeling live cells with Oxazine 170 perchlorate.

Potential Applications and Logical Relationships
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Oxazine 170 perchlorate has been utilized in the development of ratiometric fluorescent

biosensors, for example, for urea and ammonia. This is based on a shift in its emission

wavelength upon binding to the analyte. This principle could potentially be adapted for

intracellular sensing, such as monitoring changes in pH.[3] The diagram below illustrates this

conceptual application.

Conceptual Application: Ratiometric Intracellular Sensing

Oxazine 170 Perchlorate
(Enters Cell)

Binding Event

Intracellular Analyte
(e.g., H⁺ for pH change)

Conformational Change &
Emission Spectrum Shift

Ratiometric Imaging:
Measure Intensity at Two Wavelengths

Quantify Analyte
Concentration

Click to download full resolution via product page

Conceptual diagram of ratiometric sensing using Oxazine 170 perchlorate.

Safety and Handling
Oxazine 170 perchlorate is classified as a warning-level hazard, causing skin irritation,

serious eye irritation, and may cause respiratory irritation.[1] It is essential to handle the

compound with appropriate personal protective equipment (PPE), including gloves, eye
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protection, and a dust mask.[1] Consult the Safety Data Sheet (SDS) for comprehensive safety

information.

Disclaimer
The provided protocols are intended as a general guide. Researchers should conduct their own

optimization and validation studies for their specific applications. The information on cytotoxicity

is based on a related compound and should be used with caution. Always perform appropriate

safety precautions when handling chemical reagents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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